Cas no 13070-07-0 (2-Piperidinethione,1-methyl-)

2-Piperidinethione,1-methyl- structure
2-Piperidinethione,1-methyl- structure
Product Name:2-Piperidinethione,1-methyl-
CAS No:13070-07-0
MF:C6H11NS
MW:129.2232401371
CID:175278
PubChem ID:123294
Update Time:2025-04-19

2-Piperidinethione,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinethione,1-methyl-
    • 1-methylpiperidine-2-thione
    • N-Methylthiopiperidone-2
    • 1-methyl-piperidine-2-thione
    • 13070-07-0
    • 1-Methyl-2-piperidothione
    • 1-Methyl-2-piperidinethione
    • BRN 0106992
    • AKOS015904699
    • 2-Piperidinethione, 1-methyl-
    • XFIZSHPTOGBACZ-UHFFFAOYSA-N
    • SCHEMBL145549
    • 5-21-06-00417 (Beilstein Handbook Reference)
    • DTXSID70156689
    • Inchi: 1S/C6H11NS/c1-7-5-3-2-4-6(7)8/h2-5H2,1H3
    • InChI Key: XFIZSHPTOGBACZ-UHFFFAOYSA-N
    • SMILES: S=C1CCCCN1C

Computed Properties

  • Exact Mass: 129.06133
  • Monoisotopic Mass: 129.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 3.24
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